Cas no 104-04-1 (4'-Nitroacetanilide)

4'-Nitroacetanilide structure
4'-Nitroacetanilide structure
4'-Nitroacetanilide
104-04-1
C8H8N2O3
180.1607
MFCD00007303
81850
87573497

4'-Nitroacetanilide Properties

Names and Identifiers

    • N-(4-Nitrophenyl)acetamide
    • 4'-Nitroacetanilide
    • 4-Nitroacetanilide
    • p-Nitroacetanilide
    • 4‘-Nitroacetanilide
    • 4′-Nitroacetanilide
    • 4-MeCONHC6H4NO2
    • Acetanilide,4'-nitro
    • Acetanilide,p-nitro
    • acetic acid p-nitroanilide
    • N-Ac-4-nitroaniline
    • N-ACETYL-4-NITROANILINE
    • p-acetamino nitrobenzene
    • p-nitro-acetanilid
    • Acetanilide,4'-nitro- (6CI,8CI)
    • Acetanilide, p-nitro- (3CI)
    • 1-Nitro-4-acetylaminobenzene
    • 4-(Acetylamino)nitrobenzene
    • N-(p-Nitrophenyl)acetamide
    • N-Acetyl-4-nitrobenzenamine
    • N-Acetyl-p-nitroaniline
    • NSC 1315
    • p-Acetamidonitrobenzene
    • Acetanilide, p-nitro-
    • acetanilide,4’-nitro-
    • Acetanilide, 4'-nitro-
    • LABOTEST-BB LT00455738
    • 4-Nitroacetanilide 98%
    • Acetamide, N-(4-nitrophenyl)-
    • p-Nitrophenylacetanilide
    • Acetic acid 4-nitroanilide
    • NQRLPDFELNCFHW-UHFFFAOYSA-N
    • PH3B066365
    • Acetamide, N-(4-nitrophenyl-2,3,5,6-d4)-
    • p-acetamino nit
    • P-NITROACETANILIDE
    • AI3-01545
    • UNII-PH3B066365
    • CCRIS 5566
    • Q7041448
    • WLN: WNR DMV1
    • SCHEMBL642700
    • DTXSID5059290
    • W-109385
    • 1-Nitro-4-acetylaminobenzene;N-(4-nitrophenyl)acetamide
    • SY106175
    • 7E-925
    • P-NITROACETANILIDE [MI]
    • FT-0619197
    • J-800231
    • CHEMBL131469
    • N-(4-nitrophenyl)-acetamide
    • Acetamide,N-(4-nitrophenyl)-
    • 10.14272/NQRLPDFELNCFHW-UHFFFAOYSA-N
    • Maybridge1_001346
    • AKOS003237246
    • AMY24805
    • NSC-1315
    • J-640230
    • N0108
    • AB9858
    • EINECS 203-169-0
    • 4-Nitroacetanilide, 98%
    • N-(4-Nitro-phenyl)-acetamide
    • HMS545F04
    • doi:10.14272/NQRLPDFELNCFHW-UHFFFAOYSA-N
    • NS00023276
    • VYZ
    • MFCD00007303
    • NSC1315
    • CS-0128761
    • 104-04-1
    • N-Acetyl-4-nitroaniline
    • 4\\'-NITROACETANILIDE
    • N-ACETYL-4-NITROANILINE; Acetanilide,4'-nitro; 4'-Nitroacetanilide
    • DB-040507
    • STK004304
    • P-Nitroacetanilide
    • 4-NITROACETANILIDE
    • 4'-NITROACETANILIDE
    • +Expand
    • MFCD00007303
    • NQRLPDFELNCFHW-UHFFFAOYSA-N
    • 1S/C8H8N2O3/c1-6(11)9-7-2-4-8(5-3-7)10(12)13/h2-5H,1H3,(H,9,11)
    • O=C(C([H])([H])[H])N([H])C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]
    • 2211962

Computed Properties

  • 180.05300
  • 1
  • 3
  • 1
  • 180.053
  • 13
  • 204
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.7
  • 3
  • 0
  • 74.9

Experimental Properties

  • 2.14940
  • 74.92000
  • 6581
  • 1.6180 (estimate)
  • 312.97°C (rough estimate)
  • 213.0 to 217.0 deg-C
  • 408.9 °C at 760 mmHg
  • 2.2g/l
  • White prismatic crystals
  • Stable. Combustible. Incompatible with strong oxidizing agents.
  • Soluble in hot water, alcohol, ether, soluble in potassium hydroxide solution into orange, almost insoluble in cold water.
  • 1.340

4'-Nitroacetanilide Security Information

4'-Nitroacetanilide Customs Data

  • 2924299090
  • China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4'-Nitroacetanilide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003MBM-5g
N-(4-Nitrophenyl)acetamide
104-04-1 98%
5g
$11.00
A2B Chem LLC
AB68098-5g
4'-Nitroacetanilide
104-04-1 98%
5g
$11.00 2024-04-20
Aaron
AR003MJY-1g
N-(4-Nitrophenyl)acetamide
104-04-1 98%
1g
$5.00
abcr
AB118167-25 g
4'-Nitroacetanilide, 98%; .
104-04-1 98%
25g
€87.50 2023-05-10
Ambeed
A171029-5g
N-(4-Nitrophenyl)acetamide
104-04-1 98%
5g
$14.0 2024-04-26
Chemenu
CM283266-25g
N-(4-Nitrophenyl)acetamide
104-04-1 95%
25g
$136
eNovation Chemicals LLC
D753030-100g
N-(4-Nitrophenyl)acetamide
104-04-1 98%
100g
$275 2022-06-09
Fluorochem
038239-1g
4-Nitroacetanilide
104-04-1 98%
1g
£10.00 2022-03-01
TRC
N232740-10g
4'-Nitroacetanilide
104-04-1
10g
$ 45.00 2022-06-03
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A13539-5g
4'-Nitroacetanilide, 98%
104-04-1 98%
5g
¥273.00 2023-02-25

4'-Nitroacetanilide Synthesis

4'-Nitroacetanilide Suppliers

Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:104-04-1)
PENG XING
18871490324
1400878899@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:104-04-1)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Titan Scientific Co., Ltd.
Audited Supplier Audited Supplier
(CAS:104-04-1)
TAN SUO PING TAI
18365033617
zhangsn@titansci.com

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Amadis Chemical Company Limited
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